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Compound of Interest

2-Methylcyclopentanamine
Compound Name:

hydrochloride
CAS No.: 5454-76-2
Cat. No.: B1370243

Get Quote

Executive Summary & Hazard Profile

2-Methylcyclopentanamine hydrochloride (CAS: 5454-76-2 / 102778-36-9) is an alicyclic
amine salt commonly used as a building block in pharmaceutical synthesis.[1][2][3] Unlike
simple inorganic salts, this compound presents specific organic hazards—primarily irritation to
mucous membranes and potential aguatic toxicity.

Operational Directive: Treat this substance as a Non-RCRA Regulated Chemical Waste (unless
mixed with listed solvents) that requires thermal destruction (incineration). Under no
circumstances should this compound be discharged into municipal sewer systems.[1][2]

Chemical Identity & Properties
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Property Data

Chemical Name 2-Methylcyclopentan-1-amine hydrochloride
CAS Number 5454-76-2 (General) / 102778-36-9 (cis-isomer)
Molecular Formula CeH1sN[1][2][3][4][51[6]1[71[8]1[9] - HCI

Molecular Weight 135.64 g/mol

Physical State White to off-white solid (Hygroscopic)

Solubility Highly soluble in water; soluble in methanol
Acidity (pH) Aqueous solutions are acidic (pH ~4.0-5.[1][2]0)

Critical Incompatibilities (The "Why" Behind
Segregation)

Proper disposal begins with segregation.[1] As a Senior Scientist, | cannot overstate the
importance of isolating amine salts from specific reactant classes.

The Nitrosamine Hazard (Mechanism of Action)

Do NOT mix with Nitrites or Nitrous Acid. Secondary and primary amines (and their salts) can
react with nitrosating agents (e.g., Sodium Nitrite, Nitric Oxide) to form N-nitrosamines.

e Risk: Many N-nitrosamines are potent carcinogens.[1][2][6]

o Protocol: Ensure waste streams containing 2-Methylcyclopentanamine HCI are strictly
segregated from aqueous waste streams containing azides or nitrites.

Oxidizer Incompatibility

Do NOT mix with Strong Oxidizers (e.g., Nitric Acid, Permanganates).

o Risk: Amine salts are organic fuels.[1][2] Mixing with strong oxidizers can result in rapid
exothermic decomposition or fire.[1][2]

Decision Matrix: Disposal Workflow
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The following logic flow dictates the handling of 2-Methylcyclopentanamine HCI based on its
physical state and contamination level.

Waste Generation:
2-Methylcyclopentanamine HCI

Physical State?

Solution (Aqueous/Organic)

Solid / Pure Substance

Mixed with P-listed
or U-listed Solvents?

No (Water only) Yes (e.g., DCM, MeOH)

Non-RCRA Chemical Waste Hazardous Waste Stream
(Tag for Incineration) (RCRA Regulated)

High-Temperature Incineration

Click to download full resolution via product page

Caption: Operational logic for categorizing amine salt waste streams to ensure regulatory
compliance.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Scenario: Expired shelf stock or excess solid reagent.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1][2]
Avoid metal containers if moisture is present, as the chloride ion can induce corrosion.

e Labeling:

o Label as "Non-Regulated Chemical Waste" (unless your specific state regulations dictate
otherwise).[1][2]

o Constituents: "2-Methylcyclopentanamine Hydrochloride, 98%."[1]
o Hazard Checkbox: Mark "Irritant” and "Toxic."[1][2]

e Secondary Containment: Place the primary container into a clear plastic bag or secondary
bin to prevent contamination in case of breakage.

o Disposal Path: Submit for pickup by your EH&S hazardous waste contractor.[1][2] The final
destination must be an incinerator.

Protocol B: Aqueous Solution Waste

Scenario: Reaction byproducts or mother liquor dissolved in water.[1][2]
e pH Verification:
o Test the pH of the waste stream.[1]

o If pH < 2.0:[1] The waste is RCRA D002 (Corrosive).[1] You must tag it as hazardous
waste.[1][2]

o If pH > 2.0:[1] It may not be D002, but it still requires chemical disposal.

o Neutralization (Optional but Cautionary):
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o Expert Note: Do not neutralize to basic pH (>9) unless necessary.[1][2] Liberating the free
amine (2-Methylcyclopentanamine) increases volatility and odor, creating an inhalation
hazard.[1] Keeping it as the hydrochloride salt (acidic/neutral) keeps it non-volatile.[1]

e Segregation: Ensure no oxidizers or nitrites are present in the carboy.[1][2]

e Tagging: Label as "Aqueous Waste with Organic Amine Salts."

Protocol C: Spill Cleanup (Emergency Response)

Scenario: Benchtop spill of solid powder.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the powder is fine and airborne,
use a N95 or P100 respirator.

o Containment: Do not dry sweep if dust generation is likely.[1][2] Cover the spill with a wet
paper towel or inert absorbent pads.[1][2]

o Cleanup:
o Scoop the wet material into a disposable waste container.[1][2][10]
o Wipe the surface with a dilute soap solution, followed by water.

o Validation: Verify the surface pH is neutral using pH paper to ensure all acidic salt residues

are removed.[1][2]

Regulatory & Compliance Context (USA)

While 2-Methylcyclopentanamine hydrochloride is not explicitly listed on the EPA's P-list
(acutely hazardous) or U-list (toxic), it falls under the "Cradle-to-Grave" responsibility of the

generator.[1]

o RCRA Status: Likely "Non-Regulated" by federal standards if pure, but often treated as
hazardous by state/local agencies due to aquatic toxicity potential.

o Sewer Ban: The Clean Water Act generally prohibits the discharge of toxic organics that can
interfere with POTW (Publicly Owned Treatment Works) operations.[1] Never pour this down
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the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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